Cas no 18241-63-9 (Propanethioic acid,S-(4-methylphenyl) ester)

• Product Name: Propanethioic acid,S-(4-methylphenyl) ester
• CAS No: 18241-63-9
• MF: C₁₀H₁₂OS
• MW: 180.266681671143
• MDL: MFCD03425981
• CID: 133654
• PubChem ID: 3870745
• Update Time: 2025-04-19

Propanethioic acid,S-(4-methylphenyl) ester Chemical and Physical Properties

Names and Identifiers

• Propanethioic acid,S-(4-methylphenyl) ester
• S-PROPIONYL-4-MERCAPTOTOLUENE
• S-PROPIONYL-P-MERCAPTOTOLUENE
• S-(4-methylphenyl) propanethioate
• AKOS006344202
• J-011672
• S-(p-tolyl) propanethioate
• S-p-Tolyl propanethioate
• DTXSID60397645
• Propanethioic acid, S-(4-methylphenyl) ester
• SCHEMBL7514358
• FT-0637665
• A812696
• propanethioic acid S-(4-methylphenyl) ester
• 18241-63-9
• S-p-Tolylpropanethioate
• Propanethioic acid,s-(4-methylphenyl)ester
• DB-044459

• MDL： MFCD03425981
• Inchi： 1S/C10H12OS/c1-3-10(11)12-9-6-4-8(2)5-7-9/h4-7H,3H2,1-2H3
• InChI Key： QCOJPGJASADAIQ-UHFFFAOYSA-N
• SMILES： S(C(CC)=O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 180.06100
• Monoisotopic Mass: 180.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.37000
• LogP: 3.02370

Propanethioic acid,S-(4-methylphenyl) ester Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：(BD12082)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenol esters